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1. Introduction

2-Phenoxyethanol (C₈H₁₀O₂) is a versatile aromatic ether and glycol ether widely utilized in

the cosmetics and fragrance industries.[1][2] It is a clear, colorless, and oily liquid with a faint

rose-like aroma.[2][3] Beyond its well-documented role as a broad-spectrum preservative, 2-
phenoxyethanol serves as an effective fixative in perfume formulations.[3][4] Its primary

function as a fixative is to reduce the evaporation rate of more volatile fragrance components,

thereby enhancing the longevity and stability of the overall scent profile.[5] Its low volatility, high

boiling point (approximately 247°C), and solvent properties make it an ideal candidate for this

application.[1]

2. Mechanism of Action

The efficacy of 2-phenoxyethanol as a fixative stems from its physicochemical properties. It

acts as a solvent and stabilizer, helping to dissolve and integrate fragrance oils and other

ingredients, which prevents them from separating over time.[5] Its low evaporation rate allows it

to anchor more volatile scent molecules, slowing their release from the skin or other substrates.

This stabilizing effect ensures a consistent and enduring fragrance experience. Furthermore, its

neutral scent profile does not interfere with the intended aroma of the perfume, a critical

attribute for a successful fixative.[6]

3. Key Properties and Safety Profile
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Researchers and formulators should be aware of the key characteristics of 2-phenoxyethanol.
It is thermally stable and compatible with a wide array of cosmetic ingredients.[1][7] While it

occurs naturally in green tea, the version used commercially is typically synthetic.[2][3]

From a safety perspective, 2-phenoxyethanol is globally approved for use in cosmetic

products at a maximum concentration of 1.0%.[2][6][8] It is considered non-mutagenic and is

not a primary skin irritant or sensitizer in clinical studies at these concentrations.[9] However, in

its undiluted form, it can be an eye irritant.[9]

4. Data Presentation: Physicochemical and Efficacy Data

The following tables summarize key quantitative data for 2-phenoxyethanol.

Table 1: Physicochemical Properties of 2-Phenoxyethanol

Property Value Reference

Molecular Formula C₈H₁₀O₂ [1]

Appearance Colorless, oily liquid [2][3]

Odor Faint rose-like [3]

Boiling Point ~247°C [1]

Recommended Use Level Up to 1.0% [8][10]

| Solubility | Miscible with water and various oils |[1] |

Table 2: Antimicrobial Efficacy (Preservative Action)

Microorganism
Minimum Inhibitory
Concentration (MIC)

Reference

Pseudomonas aeruginosa 0.32% [9]

Staphylococcus aureus 0.85% [9]

| Candida albicans | 0.54% |[9] |
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Table 3: Representative Data on Fixative Performance (Hypothetical Example based on

Standard Evaluation Metrics)

Formulation
Top Note
Longevity
(Hours)

Mid Note
Longevity
(Hours)

Base Note
Longevity
(Hours)

Overall Scent
Duration
(Hours)

Control (No
Fixative)

1.5 3.0 5.0 5.5

Formulation +

0.5% 2-

Phenoxyethanol

2.0 4.0 7.0 7.5

| Formulation + 1.0% 2-Phenoxyethanol | 2.5 | 4.5 | 8.0 | 9.0 |

Experimental Protocols
Protocol 1: Formulation of a Perfume with 2-Phenoxyethanol as a Fixative

This protocol outlines the steps for incorporating 2-phenoxyethanol into a standard alcohol-

based perfume formulation.

Materials:

Fragrance oils (top, middle, and base notes)

Perfumer's alcohol (e.g., Ethanol at 75-85% concentration)[11]

2-Phenoxyethanol

Sterile glass beakers and stirring rods

Graduated cylinders or calibrated pipettes

Airtight glass storage bottles (amber or dark colored)

Procedure:
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Preparation of Fragrance Concentrate: In a sterile glass beaker, combine the desired

fragrance oils. Ensure a well-balanced composition of top, middle, and base notes.

Initial Blending: Slowly add the perfumer's alcohol to the fragrance concentrate while stirring

gently. Ensure all components are thoroughly mixed.[5]

Addition of Fixative: Determine the desired concentration of 2-phenoxyethanol (typically

between 0.4% and 1.0%).[10] Slowly add the measured amount of 2-phenoxyethanol to the

alcohol-fragrance mixture, continuing to stir gently to ensure even distribution.[5]

Homogenization: Continue stirring the final mixture for several minutes to achieve a

consistent and stable solution.[5]

Maceration (Resting): Transfer the formulation to an airtight, dark glass bottle. Allow it to rest

and macerate in a cool, dark place for a minimum of 48-72 hours, though several weeks is

preferable.[5][12] This resting period allows the ingredients to blend and harmonize.

Final Evaluation: After the resting period, evaluate the fragrance for its scent profile and

longevity. Adjustments can be made by adding more fixative in small increments if

necessary.[5]
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Perfume Formulation Workflow

Protocol 2: Evaluating the Efficacy of 2-Phenoxyethanol as a Fixative

This protocol provides a methodology for quantitatively assessing the impact of 2-
phenoxyethanol on fragrance longevity.

Materials:

Control perfume formulation (without fixative)
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Test perfume formulation (with 2-phenoxyethanol)

Filter paper strips or smelling strips

Incubator or temperature-controlled chamber

Analytical balance (accurate to 0.0001 g)

pH meter

Procedure:

Evaporation Rate Analysis:

Saturate separate, pre-weighed filter paper strips with a precise amount (e.g., 0.1 g) of the

control and test formulations.

Place the strips in a temperature-controlled environment (e.g., 25°C).

Measure the weight of each strip at regular intervals (e.g., every 30 minutes for the first 4

hours, then hourly) to determine the rate of mass loss due to evaporation.[12]

Plot mass vs. time for both formulations to compare evaporation curves. A slower rate of

mass loss for the test sample indicates successful fixation.

Sensory Panel Evaluation:

Apply the control and test formulations to different smelling strips.

Have a panel of trained evaluators assess the scent intensity and character at predefined

time points (e.g., 0, 1, 2, 4, 6, and 8 hours).

Panelists should rate the perceived intensity on a standardized scale (e.g., 1 to 10). This

provides qualitative and semi-quantitative data on scent longevity.

Stability Testing:
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Store samples of both formulations under various conditions: elevated temperature (e.g.,

40°C), refrigerated (e.g., 4°C), and room temperature with light exposure.[12]

Visually inspect the samples weekly for any signs of instability, such as phase separation,

discoloration, or precipitation.[12]

Measure the pH of the formulations at the beginning and end of the study period to check

for significant shifts.[12]

Preparation

Evaluation Methods

Data Analysis
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Formulations
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Fixative Efficacy Evaluation Workflow

5. Logical Relationship Diagram

The diagram below illustrates the dual functionality of 2-phenoxyethanol in a perfume

formulation.
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Dual Role of 2-Phenoxyethanol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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